Cas no 65939-67-5 (Ethyl 4-bromo-3,5-diphenyl-1H-pyrrole-2-carboxylate)

• Product Name: Ethyl 4-bromo-3,5-diphenyl-1H-pyrrole-2-carboxylate
• CAS No: 65939-67-5
• MF: C₁₉H₁₆BrNO₂
• MW: 370.239844322205
• CID: 2794973
• PubChem ID: 12405697
• Update Time: 2025-04-21

Ethyl 4-bromo-3,5-diphenyl-1H-pyrrole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• DTXSID20496729
• Ethyl 4-bromo-3,5-diphenyl-1H-pyrrole-2-carboxylate
• 65939-67-5

• Inchi： 1S/C19H16BrNO2/c1-2-23-19(22)18-15(13-9-5-3-6-10-13)16(20)17(21-18)14-11-7-4-8-12-14/h3-12,21H,2H2,1H3
• InChI Key： ISJLACMTLRPERE-UHFFFAOYSA-N
• SMILES： BrC1=C(C2C=CC=CC=2)NC(C(=O)OCC)=C1C1C=CC=CC=1

Computed Properties

• Exact Mass: 369.03644Da
• Monoisotopic Mass: 369.03644Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 42.1Ų